Cas no 1804701-16-3 (Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1804701-16-3
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4878346
• Update Time: 2025-07-21

Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-9(17)3-8-6(4-14)2-7(5-15)10(16-8)11(12)13/h2,11H,3-4,14H2,1H3
• InChI Key： ZHKNYWQTGISIOP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CN)C(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1804701-16-3)

The compound Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1804701-16-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, cyano, and difluoromethyl functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in developing novel therapeutics and crop protection agents. The presence of the difluoromethyl group in Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate enhances its metabolic stability and bioavailability, making it a valuable candidate for further optimization. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties.

The synthesis of CAS No. 1804701-16-3 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include the introduction of the cyano group and the difluoromethyl moiety, followed by esterification to yield the final product. Researchers frequently search for efficient synthetic routes to this compound, as it serves as a building block for more complex molecules. Its aminomethyl functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate is gaining attention due to its potential applications in sustainable agriculture. The agrochemical sector is exploring its use as a precursor for developing next-generation pesticides with improved environmental profiles. This aligns with global efforts to reduce the ecological footprint of crop protection products while maintaining efficacy against resistant pests.

Analytical characterization of CAS No. 1804701-16-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and ensure its suitability for further research. The cyano group in particular provides a distinct spectroscopic signature, facilitating its identification in complex mixtures.

As the pharmaceutical industry continues to explore pyridine derivatives for their diverse biological activities, Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate stands out as a promising scaffold. Its molecular architecture offers multiple sites for modification, allowing medicinal chemists to fine-tune properties like solubility, potency, and selectivity. This adaptability makes it a valuable tool in addressing current challenges in drug development, such as overcoming resistance mechanisms in target pathogens.

The stability and storage conditions of CAS No. 1804701-16-3 are frequently discussed topics among researchers. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain its chemical integrity. These considerations are particularly important for organizations engaged in long-term research projects requiring consistent compound quality.

In the context of green chemistry, there is growing interest in developing more sustainable synthetic approaches to Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental impact of its production. This reflects broader trends in chemical manufacturing toward processes with reduced energy consumption and waste generation.

The patent landscape surrounding pyridine-2-acetate derivatives continues to evolve, with several applications mentioning CAS No. 1804701-16-3 as a key intermediate. Intellectual property professionals monitor these developments closely, as they may indicate emerging therapeutic areas or technological advancements. The compound's structural features make it particularly relevant for patents covering kinase inhibitors and other targeted therapies.

Looking ahead, the scientific community anticipates expanded applications for Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-acetate in both life sciences and materials chemistry. Its unique combination of functional groups offers possibilities for creating novel materials with specific electronic or optical properties. As research progresses, we can expect to see more publications exploring its potential in these diverse fields.